Cas no 130717-51-0 (FR 122047 Hydrochloride)

• Product Name: FR 122047 Hydrochloride
• CAS No: 130717-51-0
• MF: C₂₃H₂₆ClN₃O₃S
• MW: 459.98884344101
• CID: 146926
• PubChem ID: 196840
• Update Time: 2025-07-03

FR 122047 Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (4,5-Bis(4-methoxyphenyl)thiazol-2-yl)(4-methylpiperazin-1-yl)methanone hydrochloride
• FR 122047 HYDROCHLORIDE
• FR 122047 hydrochloride hydrate
• FR 122047 hydrochloride,1-[[4,5-bis(4-Methoxyphenyl)-2-thiazolyl]carbonyl]-4-methylpiperazinehydrochloride
• Methanone,[4,5-bis(4-methoxyphenyl)-2-thiazolyl](4-methyl-1-piperazinyl)-, hydrochloride(1:1)
• [4,5-Bis(4-methoxyphenyl)-1,3-thiazol-2-yl](4-methylpiperazin-1-yl)methanone hydrochloride (1:1)
• Piperazine, 1-((4,5-bis(4-methoxyphenyl)-2-thiazolyl)carbonyl)-4-methyl-, monohydrochloride
• FR 122047
• FR122047HCl
• 1-[(4,5-BIS(4-METHOXYPHENYL)-2-THIAZOYL)CARBONYL]-4-METHYLPIPERAZINE HYDROCHLORIDE
• 1-[[4,5-BIS(4-METHOXYPHENYL)-2-THIAZOLYL]CARBONYL]-4-METHYLPIPERAZINE HYDROCHLORIDE
• 4,5-BIS(4-METHOXYPHENYL-2-[(1-METHYLPIPERAZIN-4-YL)CARBONYL]THIAZOLE, HYDROCHLORIDE
• 4,5-BIS(4-METHOXYPHENYL)-2-[(1-METHYLPIPERAZINE-4-YL)CARBONYL]THIAZOLE, HYDROCHLORIDE
• FR122047
• E80528
• [4,5-Bis(4-methoxyphenyl)-1,3-thiazol-2-yl](4-methylpiperazin-1-yl)methanone--hydrogen chloride (1/1)
• (4,5-Bis(4-methoxyphenyl)thiazol-2-yl)(4-methylpiperazin-1-yl)methanonehydrochloride
• FT-0643139
• FR122047 (hydrate)
• FR-122047 HCl
• [4,5-bis(4-methoxyphenyl)-1,3-thiazol-2-yl]-(4-methylpiperazin-1-yl)methanone;hydrochloride
• SR-01000597794-1
• FR122047 hydrochloride
• 1-[[4,5-bis(4-methoxyphenyl)-2-thiazolyl]carbonyl]-4-methyl-piperazine
• SR-01000597794-2
• DTXSID90926866
• (4,5-bis(4-methoxyphenyl)-1,3-thiazol-2-yl)-(4-methylpiperazin-1-yl)methanone hcl
• COX-1 Inhibitor, FR122047 - CAS 130717-51-0
• FR 122047 hydrochloride, >=98% (HPLC), powder
• J-005859
• 130717-51-0
• Q27077728
• Methanone, [4,5-bis(4-methoxyphenyl)-2-thiazolyl](4-methyl-1-piperazinyl)-, hydrochloride (1:1)
• 1-((4,5-Bis(4-methoxyphenyl)-2-thiazoyl)carbonyl)-4-methylpiperazine
• AKOS022180740
• CS-0027790
• A806135
• HY-103386
• SCHEMBL9548002
• SR-01000597794
• TS-08284
• 1-[4,5-BIS(4-METHOXYPHENYL)-1,3-THIAZOLE-2-CARBONYL]-4-METHYLPIPERAZINE HYDROCHLORIDE
• DB-041983
• FR 122047 Hydrochloride

• Inchi： 1S/C23H25N3O3S.ClH/c1-25-12-14-26(15-13-25)23(27)22-24-20(16-4-8-18(28-2)9-5-16)21(30-22)17-6-10-19(29-3)11-7-17;/h4-11H,12-15H2,1-3H3;1H
• InChI Key： YWMAVHIKOAOSFM-UHFFFAOYSA-N
• SMILES： Cl.S1C(C2C=CC(=CC=2)OC)=C(C2C=CC(=CC=2)OC)N=C1C(N1CCN(C)CC1)=O

Computed Properties

• Exact Mass: 459.13800
• Monoisotopic Mass: 459.1383406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 556
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• Solubility: methylene chloride: 50 mg/mL, slightly hazy, yellow
• PSA: 83.14000
• LogP: 4.55970

FR 122047 Hydrochloride Security Information

• WGK Germany：3
• Safety Instruction： 22-24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on FR 122047 Hydrochloride

FR 122047 Hydrochloride: A Comprehensive Overview

FR 122047 Hydrochloride, also known by its CAS number 130717-51-0, is a compound of significant interest in the fields of pharmacology and organic chemistry. This compound has garnered attention due to its unique chemical properties and potential applications in drug development. The name FR 122047 Hydrochloride reflects its hydrochloride salt form, which is commonly used in pharmaceutical formulations to enhance stability and bioavailability.

The chemical structure of FR 122047 Hydrochloride consists of a complex arrangement of functional groups that contribute to its biological activity. Recent studies have highlighted its role as a modulator of specific cellular pathways, making it a promising candidate for therapeutic interventions. Researchers have explored its potential in treating various conditions, including neurodegenerative diseases and inflammatory disorders.

In terms of synthesis, FR 122047 Hydrochloride is typically derived through multi-step organic reactions. These processes involve the strategic use of reagents and catalysts to achieve high yields and purity. The synthesis pathway has been optimized in recent years, thanks to advancements in catalytic chemistry and green synthesis methodologies.

The physical properties of FR 122047 Hydrochloride include a melting point of approximately 250°C and a solubility profile that makes it suitable for various pharmaceutical formulations. Its stability under different storage conditions has been thoroughly investigated, ensuring its reliability as a drug candidate.

In vitro studies have demonstrated that FR 122047 Hydrochloride exhibits potent activity against specific enzymes and receptors. These findings have been corroborated by preclinical trials, which have shown promising results in animal models of disease. The compound's ability to cross the blood-brain barrier has further enhanced its potential for treating central nervous system disorders.

The latest research on FR 122047 Hydrochloride has focused on understanding its mechanism of action at the molecular level. Advanced techniques such as X-ray crystallography and molecular docking have provided insights into how the compound interacts with target proteins. These studies have paved the way for the design of more effective derivatives with improved pharmacokinetic properties.

In terms of safety, extensive toxicological evaluations have been conducted to assess the safety profile of FR 122047 Hydrochloride. These studies have indicated that the compound exhibits low toxicity at therapeutic doses, making it a safe option for further clinical development.

The application of FR 122047 Hydrochloride extends beyond pharmacology, with potential uses in agrochemicals and materials science. Its versatility as a chemical building block has made it a valuable tool in diverse research settings.

In conclusion, FR 122047 Hydrochloride, with its CAS number 130717-51-0, represents a significant advancement in chemical research. Its unique properties, coupled with ongoing research efforts, position it as a key player in the development of novel therapeutic agents and materials.